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Compound of Interest

Compound Name: Clofenotane

Cat. No.: B1669920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of clofenotane,

widely known as Dichlorodiphenyltrichloroethane (DDT), in various organic solvents. This

document is intended to serve as a critical resource for researchers, scientists, and

professionals in drug development and environmental science, offering quantitative solubility

data, detailed experimental methodologies for its determination, and visual representations of

key processes and principles.

Core Concepts: Physicochemical Properties of
Clofenotane
Clofenotane (C₁₄H₉Cl₅) is a crystalline organochlorine compound, renowned for its historical

use as an insecticide.[1] Its molecular structure imparts a high degree of lipophilicity, making it

practically insoluble in water but highly soluble in most organic solvents and fats.[1][2] This

characteristic is fundamental to its environmental persistence and bioaccumulation.

Key physicochemical properties are summarized below:

Molecular Formula: C₁₄H₉Cl₅

Molar Mass: 354.49 g/mol [3]

Appearance: Colorless crystals or a white to off-white powder.[3][4]
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Melting Point: 108.5 °C[5]

Boiling Point: 260 °C (with decomposition)[5]

Log Kₒw (Octanol-Water Partition Coefficient): 6.91, indicating high lipophilicity.[4]

Quantitative Solubility Data
The solubility of clofenotane varies significantly across different organic solvents, a reflection

of the "like dissolves like" principle of chemical solubility. Non-polar solvents generally exhibit a

higher capacity for dissolving this non-polar compound. The following table presents a

compilation of quantitative solubility data for clofenotane in a range of common organic

solvents.

Solvent Temperature (°C) Solubility ( g/100 mL)

Acetone 25 58

Benzene 25 78

Carbon Tetrachloride 25 45

Chlorobenzene 25 74

Cyclohexanone 25 116

Ethanol (95%) 25 2

Ethyl Ether 25 28

Data sourced from IARC Monographs, 1974.[3]

Experimental Protocols for Solubility Determination
The determination of clofenotane's solubility in organic solvents is typically achieved through

the saturation shake-flask method, a globally recognized and reliable technique for establishing

the thermodynamic solubility of a compound.

Principle of the Shake-Flask Method
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An excess of the solid compound (clofenotane) is equilibrated with a specific solvent at a

constant temperature. The resulting saturated solution is then carefully separated from the

undissolved solid, and the concentration of the dissolved clofenotane is quantified using a

suitable analytical technique.

Detailed Experimental Workflow
The following protocol outlines the key steps involved in determining the solubility of

clofenotane using the shake-flask method, integrating best practices from OECD guidelines

and analytical chemistry.

Materials and Equipment:

Analytical grade clofenotane (p,p'-DDT isomer is preferred for consistency)

High-purity organic solvents

Glass flasks with airtight stoppers (e.g., screw-cap Erlenmeyer flasks)

Constant temperature orbital shaker or water bath

Centrifuge

Syringes and syringe filters (e.g., 0.22 µm PTFE)

Volumetric glassware

Analytical balance

Gas Chromatograph with an Electron Capture Detector (GC-ECD)

Procedure:

Preparation: An excess amount of crystalline clofenotane is accurately weighed and added

to a glass flask containing a known volume of the organic solvent. The flask is then securely

sealed to prevent solvent evaporation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1669920?utm_src=pdf-body
https://www.benchchem.com/product/b1669920?utm_src=pdf-body
https://www.benchchem.com/product/b1669920?utm_src=pdf-body
https://www.benchchem.com/product/b1669920?utm_src=pdf-body
https://www.benchchem.com/product/b1669920?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibration: The flask is placed in a constant temperature shaker bath and agitated for a

sufficient period to reach equilibrium. For hydrophobic compounds like clofenotane, an

equilibration time of 24 to 48 hours is recommended to ensure saturation.

Phase Separation: After equilibration, the solution is allowed to stand at the same constant

temperature to permit the settling of undissolved clofenotane crystals. To ensure complete

separation of the solid and liquid phases, the sample is then centrifuged at a controlled

temperature.

Sampling: A clear aliquot of the supernatant (the saturated solution) is carefully withdrawn

using a syringe fitted with a syringe filter to remove any remaining particulate matter.

Quantification: The concentration of clofenotane in the filtered aliquot is determined by a

validated analytical method, most commonly Gas Chromatography with Electron Capture

Detection (GC-ECD), which offers high sensitivity for halogenated compounds.

Analytical Quantification by GC-ECD
Standard Preparation: A series of calibration standards are prepared by dissolving known

amounts of clofenotane in the solvent of interest.

Sample Preparation: The saturated solution aliquot is appropriately diluted with the same

solvent to fall within the linear range of the calibration curve.

GC-ECD Parameters (Illustrative Example):

Column: A non-polar capillary column (e.g., HP-5 or equivalent).

Injector Temperature: 220 °C.

Detector Temperature: 290 °C.

Oven Temperature Program: Initial temperature of 120 °C held for 2 minutes, ramped at

10 °C/min to 270 °C and held for 1 minute, then ramped at 2 °C/min to a final temperature

of 290 °C and held for 3 minutes.[6]

Carrier Gas: Nitrogen, at a constant flow rate.[6]
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Data Analysis: The concentration of clofenotane in the sample is determined by comparing

its peak area to the calibration curve. The final solubility is then calculated, taking into

account any dilution factors, and is typically expressed in grams per 100 mL of solvent.

Visualizations
The following diagrams, generated using the DOT language, illustrate key aspects of the

solubility determination process and the underlying chemical principles.
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Experimental Workflow for Clofenotane Solubility Determination

Preparation & Equilibration

Phase Separation

Quantification

Add excess clofenotane to organic solvent in a sealed flask

Agitate at constant temperature for 24-48 hours to achieve equilibrium

Allow undissolved solid to settle

Centrifuge the solution to pellet remaining solid

Withdraw supernatant using a syringe with a PTFE filter

Dilute the filtered supernatant to a suitable concentrationPrepare calibration standards of clofenotane

Analyze standards and sample by GC-ECD

Calculate solubility from the calibration curve

J

Final Solubility Data (g/100 mL)

Click to download full resolution via product page

Caption: A detailed workflow of the shake-flask method for determining clofenotane solubility.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1669920?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669920?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Relationship Between Solvent Polarity and Clofenotane Solubility

Solvent Polarity Spectrum
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Caption: The influence of solvent polarity on the solubility of non-polar clofenotane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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